Cas no 1189890-08-1 (8-(4-fluorobenzenesulfonyl)-3-(3-fluorophenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one)

• Product Name: 8-(4-fluorobenzenesulfonyl)-3-(3-fluorophenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one
• CAS No: 1189890-08-1
• MF: C₁₉H₁₇F₂N₃O₃S
• MW: 405.418390035629
• CID: 5343216
• Update Time: 2025-06-21

8-(4-fluorobenzenesulfonyl)-3-(3-fluorophenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one Chemical and Physical Properties

Names and Identifiers

• 3-(3-fluorophenyl)-8-((4-fluorophenyl)sulfonyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one
• 3-(3-fluorophenyl)-8-[(4-fluorophenyl)sulfonyl]-1,4,8-triazaspiro[4.5]dec-3-en-2-one
• 3-(3-fluorophenyl)-8-(4-fluorophenyl)sulfonyl-1,4,8-triazaspiro[4.5]dec-3-en-2-one
• 8-(4-fluorobenzenesulfonyl)-3-(3-fluorophenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one

• Inchi： 1S/C19H17F2N3O3S/c20-14-4-6-16(7-5-14)28(26,27)24-10-8-19(9-11-24)22-17(18(25)23-19)13-2-1-3-15(21)12-13/h1-7,12H,8-11H2,(H,23,25)
• InChI Key： CHVOKBOASVLXDP-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)F)(N1CCC2(CC1)N=C(C1C=CC=C(C=1)F)C(N2)=O)(=O)=O

Computed Properties

• Exact Mass: 405.096
• Monoisotopic Mass: 405.096
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 736
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 87.2

Additional information on 8-(4-fluorobenzenesulfonyl)-3-(3-fluorophenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one

8-(4-Fluorobenzenesulfonyl)-3-(3-Fluorophenyl)-1,4,8-Triazaspiro[4.5]Dec-3-En-2-One: A Comprehensive Overview

The compound 8-(4-fluorobenzenesulfonyl)-3-(3-fluorophenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one, identified by the CAS No. 1189890-08-1, represents a significant advancement in the field of organic chemistry and drug discovery. This molecule belongs to the class of spiro compounds, which are characterized by their unique structural arrangement where two rings are joined at a single atom. The presence of fluorine substituents on both the benzenesulfonyl and phenyl groups introduces intriguing electronic and steric properties, making this compound a prime candidate for various applications in medicinal chemistry.

Recent studies have highlighted the potential of spiro compounds in modulating biological targets such as kinases and proteases. The integration of a triazole ring within the spiro structure further enhances the molecule's ability to engage in hydrogen bonding and π-interactions, which are critical for binding to protein targets. Researchers have demonstrated that this compound exhibits potent inhibitory activity against several disease-related enzymes, making it a promising lead compound for therapeutic development.

The synthesis of 8-(4-fluorobenzenesulfonyl)-3-(3-fluorophenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one involves a multi-step process that combines principles of Suzuki coupling and spirocyclization. The strategic placement of fluorine atoms is not only crucial for optimizing the molecule's pharmacokinetic properties but also plays a pivotal role in its bioavailability and metabolic stability. Advanced computational methods, including molecular docking and quantum mechanics simulations, have been employed to elucidate the compound's binding modes and interaction profiles with target proteins.

In terms of applications, this compound has shown remarkable potential in the treatment of chronic diseases such as cancer and neurodegenerative disorders. Its ability to cross the blood-brain barrier has been validated through in vitro permeability assays, suggesting its suitability for targeting central nervous system disorders. Furthermore, preclinical studies indicate that this molecule exhibits minimal toxicity at therapeutic concentrations, which is a critical factor for its translation into clinical trials.

The structural uniqueness of CAS No. 1189890-08-1 lies in its spiro arrangement combined with electron-withdrawing groups like fluorine and sulfonyl moieties. These features not only enhance its stability but also contribute to its selectivity towards specific biological targets. Recent advancements in medicinal chemistry have enabled researchers to fine-tune the substituent patterns on this compound, leading to improved potency and reduced off-target effects.

From an industrial perspective, the synthesis of this compound presents both challenges and opportunities. The need for high-yielding synthetic routes and scalable manufacturing processes has driven innovations in catalytic methodologies and green chemistry practices. Additionally, the integration of artificial intelligence (AI) tools in chemical synthesis has facilitated the discovery of novel pathways for producing this compound more efficiently.

In conclusion, 8-(4-fluorobenzenesulfonyl)-3-(3-fluorophenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one stands as a testament to the progress made in modern organic chemistry and drug design. Its unique structure, coupled with cutting-edge research findings, positions it as a key player in the development of next-generation therapeutics. As research continues to uncover its full potential, this compound is expected to make significant contributions to both academic and industrial sectors.